Cas no 15216-02-1 (Mercaptoethyl)trimethylammonium Iodide)

• Product Name: Mercaptoethyl)trimethylammonium Iodide
• CAS No: 15216-02-1
• MF: C₁₄H₃₀I₂N₂O₂S₂
• MW: 576.339146137238
• CID: 5209972
• Update Time: 2025-07-22

Mercaptoethyl)trimethylammonium Iodide Chemical and Physical Properties

Names and Identifiers

• Ammonium, (2-mercaptoethyl)trimethyl-, iodide, succinate (2:1) (8CI)
• Succinic acid, 1,4-dithio-, S,S-diester with (2-mercaptoethyl)trimethylammonium iodide
• Mercaptoethyl)trimethylammonium Iodide

• Inchi： 1S/C14H30N2O2S2.2HI/c1-15(2,3)9-11-19-13(17)7-8-14(18)20-12-10-16(4,5)6;;/h7-12H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： KPSFUYQCEWZPTB-UHFFFAOYSA-L
• SMILES： [I-].O=C(CCC(SCC[N+](C)(C)C)=O)SCC[N+](C)(C)C.[I-]

Additional information on Mercaptoethyl)trimethylammonium Iodide

Comprehensive Overview of (Mercaptoethyl)trimethylammonium Iodide (CAS No. 15216-02-1): Properties, Applications, and Innovations

(Mercaptoethyl)trimethylammonium Iodide (CAS No. 15216-02-1) is a quaternary ammonium compound with a unique molecular structure that combines a thiol (-SH) group with a positively charged trimethylammonium moiety. This dual functionality makes it a versatile intermediate in organic synthesis, material science, and biomedical research. The compound's iodide counterion enhances its solubility in polar solvents, facilitating its use in aqueous and non-aqueous systems. Researchers and industries value this chemical for its ability to act as a crosslinking agent, surface modifier, and bioconjugation tool, aligning with trends in sustainable chemistry and nanotechnology.

In recent years, the demand for functionalized quaternary ammonium salts like (Mercaptoethyl)trimethylammonium Iodide has surged due to their role in advanced material design. For instance, its thiol group enables covalent bonding with gold nanoparticles (AuNPs), a hotspot in nanomedicine and diagnostic imaging. This application addresses frequent search queries such as "thiol-gold nanoparticle conjugation" or "quaternary ammonium compounds in drug delivery." Additionally, the compound's cationic nature contributes to antimicrobial coatings, a topic gaining traction amid global hygiene awareness post-pandemic.

The synthesis and purification of CAS No. 15216-02-1 often involve nucleophilic substitution reactions, where 2-mercaptoethylamine reacts with methyl iodide. This process is optimized for high yield and minimal byproducts, reflecting the industry's shift toward green chemistry principles. Analytical techniques like NMR spectroscopy and HPLC are critical for quality control, ensuring compliance with pharmaceutical-grade standards—a key concern for buyers searching for "high-purity quaternary ammonium salts."

Beyond laboratory use, (Mercaptoethyl)trimethylammonium Iodide finds applications in textile engineering as a flame retardant modifier and in electronics for surface passivation. These niches align with trending searches like "smart materials for wearable tech" and "ionic compounds in flexible electronics." Its low toxicity profile (when handled appropriately) further broadens its appeal, contrasting with older-generation quaternary ammonium compounds scrutinized for environmental persistence.

Innovations leveraging CAS No. 15216-02-1 also extend to biodegradable polymers, where it serves as a chain extender or terminal group modifier. This resonates with the growing emphasis on circular economy models, frequently queried in academic and industrial forums. Future research may explore its potential in energy storage systems, given the rising interest in "ionic liquid electrolytes for batteries"—a topic with over 10,000 monthly searches globally.

In summary, (Mercaptoethyl)trimethylammonium Iodide exemplifies how niche chemicals drive multidisciplinary advancements. Its structure-property relationships cater to evolving needs in healthcare, materials science, and environmental sustainability, making it a compound of enduring relevance. For suppliers and researchers, highlighting these connections—backed by data on reaction efficiency and application case studies—can optimize SEO performance while educating target audiences.